Cas no 6370-43-0 (Solvent yellow 12)

Solvent yellow 12 structure
Solvent yellow 12 structure
Product Name:Solvent yellow 12
CAS No:6370-43-0
MF:C14H14N2O
MW:226.273763179779
CID:85664
PubChem ID:80738
Update Time:2025-04-18

Solvent yellow 12 Chemical and Physical Properties

Names and Identifiers

    • Solvent yellow 12
    • 2-(o-Tolylazo)-p-cresol
    • BRN 0958875
    • C.I. 11860
    • C.I. Solvent Yellow 12
    • EINECS 228-881-9
    • Oil Yellow HA
    • Oil Yellow OPS
    • Oleal Yellow RE
    • Zlut rozpoustedlova 12
    • Zlut rozpoustedlova 12 [Czech]
    • Yellow HA
    • 4-Methyl-2-[2-(2-methylphenyl)diazenyl]phenol
    • NS00043782
    • 4-16-00-00200 (Beilstein Handbook Reference)
    • 6370-43-0
    • SCHEMBL11955367
    • PHENOL, 4-METHYL-2-(2-(2-METHYLPHENYL)DIAZENYL)-
    • SCHEMBL1615338
    • 4-methyl-2-[(2-methylphenyl)diazenyl]phenol
    • 3GB6UR3XRC
    • CI SOLVENT YELLOW 12
    • Phenol, 4-methyl-2-((2-methylphenyl)azo)-
    • DTXSID001023510
    • P-CRESOL, 2-(O-TOLYLAZO)-
    • CI 11860
    • UNII-3GB6UR3XRC
    • 2-(2'-methylphenylazo)-4-methylphenol
    • Inchi: 1S/C14H14N2O/c1-10-7-8-14(17)13(9-10)16-15-12-6-4-3-5-11(12)2/h3-9,17H,1-2H3/b16-15+
    • InChI Key: GUOVYFDMGDEHNM-FOCLMDBBSA-N
    • SMILES: OC1C=CC(C)=CC=1/N=N/C1C=CC=CC=1C

Computed Properties

  • Exact Mass: 226.11072
  • Monoisotopic Mass: 226.110613
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 393
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.5
  • XLogP3: 4.1

Experimental Properties

  • Density: 1.09
  • Melting Point: 98°C
  • Boiling Point: 367.89°C (rough estimate)
  • Flash Point: 254.5 °C
  • Refractive Index: 1.6419 (estimate)
  • PSA: 41.46
  • LogP: 4.42440

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